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Compound of Interest

Compound Name: N-Chloroacetyl-D-phenylalanine

Cat. No.: B556129

CAS Number: 137503-97-0
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Chloroacetyl-D-phenylalanine is a synthetic derivative of the naturally occurring amino acid
D-phenylalanine. Its unique structure, featuring a reactive chloroacetyl group, makes it a
valuable tool in various biochemical and pharmaceutical research applications. This guide
provides a comprehensive overview of its properties, synthesis, and key applications, with a
focus on experimental protocols and data for laboratory use.

Physicochemical and Spectroscopic Data

N-Chloroacetyl-D-phenylalanine is a white to off-white crystalline powder.[1] While specific
experimental data for some properties of the pure D-isomer are not widely published, the
following tables summarize available and estimated data.

Table 1: Physicochemical Properties of N-Chloroacetyl-D-phenylalanine
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Property Value Source/Notes
CAS Number 137503-97-0 [2]
Molecular Formula C11H12CINOs3 [2]
Molecular Weight 241.67 g/mol [2]
Appearance White to Almost white powder 1]
to crystal
Purity >98.0% (HPLC) [1]
Melting Point 125.0t0 128.0 °C [1]

Optical Rotation

-48.0 to -50.0 deg (c=1, EtOH)

[1]

LogP (Predicted)

~1.5-2.0

Estimated based on similar

structures.

Carboxylic acid: ~3.5, Amide

Estimated based on similar

pKa (Predicted)
N-H: ~16 structures.
Soluble in polar organic
B solvents such as ethanol, General observation for similar
Solubility

methanol, and DMF. Limited

solubility in water.

N-acylated amino acids.

Table 2: Spectroscopic Data for N-Chloroacetyl-DL-phenylalanine

Note: Data presented is for the racemic (DL) form. The spectra for the D-isomer are expected

to be identical, except in chiral environments.
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Spectrum Type Key Peaks/Shifts Source

Signals corresponding to the
aromatic protons of the phenyl

1H NMR ring, the a-proton, the - [3]
protons, and the protons of the

chloroacetyl group.

Resonances for the carbonyl
13C NMR carbons, aromatic carbons, [3]

and aliphatic carbons.

Characteristic peaks for N-H
stretching, C=0 stretching

FTIR _ o [3]
(amide and carboxylic acid),

and aromatic C-H stretching.

Vibrational modes
Raman corresponding to the molecular  [3]

structure.

Molecular ion peak
Mass Spectrometry corresponding to the molecular  [4]

weight.

Synthesis of N-Chloroacetyl-D-phenylalanine

The most common method for the synthesis of N-Chloroacetyl-D-phenylalanine is the N-
acylation of D-phenylalanine with chloroacetyl chloride.[5] This reaction is typically performed
under basic conditions to neutralize the hydrochloric acid byproduct. A generalized
experimental protocol is provided below.

Experimental Protocol: N-acylation of D-phenylalanine

Materials:
e D-phenylalanine

o Chloroacetyl chloride
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e Sodium hydroxide (NaOH) or another suitable base

¢ Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

« Distilled water

o Hydrochloric acid (HCI) for acidification

» Ethyl acetate for extraction

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa) for drying

Procedure:

o Dissolve D-phenylalanine in an aqueous solution of sodium hydroxide at 0 °C with stirring.

» Slowly add a solution of chloroacetyl chloride in an anhydrous organic solvent (e.g., DCM or
THF) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

» Continue stirring the reaction mixture at room temperature for several hours until the reaction
is complete (monitor by TLC).

 Acidify the reaction mixture with dilute HCI to a pH of approximately 2-3.

o Extract the product into an organic solvent such as ethyl acetate.

e Wash the organic layer with brine, dry over anhydrous MgSQOa4 or Na2S0a4, and filter.
o Evaporate the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol/water) to yield pure N-Chloroacetyl-D-phenylalanine.
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Synthesis of N-Chloroacetyl-D-phenylalanine
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Caption: Workflow for the synthesis of N-Chloroacetyl-D-phenylalanine.

Applications in Research and Development

The chloroacetyl group of N-Chloroacetyl-D-phenylalanine serves as a reactive handle for
various chemical modifications, making it a versatile building block in several research areas.

Solid-Phase Peptide Synthesis and Peptide Cyclization

N-Chloroacetyl-D-phenylalanine can be incorporated into peptides during solid-phase
peptide synthesis (SPPS). The chloroacetyl group can then be used for site-specific
modification or for the generation of cyclic peptides. Intramolecular cyclization can be achieved
by reacting the chloroacetyl group with a nucleophilic side chain, such as the thiol group of a
cysteine residue, to form a stable thioether linkage.[2]

Experimental Protocol: On-Resin Peptide Cyclization

Materials:

» Peptide-resin containing an N-terminal N-Chloroacetyl-D-phenylalanine and a downstream
cysteine residue.
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N,N-Dimethylformamide (DMF)

Base (e.g., Diisopropylethylamine (DIEA))

Cleavage cocktail (e.g., Trifluoroacetic acid (TFA)/triisopropylsilane/water)

Diethyl ether

Procedure:

o Swell the peptide-resin in DMF.

e Add a solution of DIEA in DMF to the resin to facilitate the intramolecular cyclization reaction.

» Allow the reaction to proceed at room temperature with gentle agitation for several hours to
overnight.

e Wash the resin thoroughly with DMF and DCM.

o Cleave the cyclic peptide from the resin using a standard cleavage cocktail.

o Precipitate the crude cyclic peptide in cold diethyl ether, wash, and dry.

» Purify the cyclic peptide by reverse-phase HPLC.

On-Resin Peptide Cyclization
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Caption: Workflow for on-resin cyclization of a peptide.
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Incorporation of Non-Canonical Amino Acids into
Proteins

N-Chloroacetyl-D-phenylalanine is a valuable tool for the ribosomal incorporation of non-
canonical amino acids into proteins.[2] This is typically achieved using a reconstituted in vitro
translation system where a specific codon is reassigned to code for the unnatural amino acid.
The N-chloroacetylated amino acid is first charged onto a tRNA molecule, which then
participates in protein synthesis.

Experimental Workflow: In Vitro Protein Synthesis with
N-Chloroacetyl-D-phenylalanine

The process involves several key steps:

» Preparation of ncAA-tRNA: N-Chloroacetyl-D-phenylalanine is chemically or enzymatically
ligated to a specific tRNA molecule.

 In Vitro Translation: The ncAA-tRNA is added to a cell-free protein synthesis system
containing all the necessary components for translation (ribosomes, enzymes, etc.), along
with an mRNA template containing the codon reassigned for the unnatural amino acid.

» Protein Expression and Purification: The resulting protein, now containing N-Chloroacetyl-
D-phenylalanine at a specific site, is expressed and purified.
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Incorporation of N-Chloroacetyl-D-phenylalanine into Proteins
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Caption: Workflow for incorporating N-Chloroacetyl-D-phenylalanine into proteins.
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Potential Biological and Therapeutic Applications

While direct studies on the biological activity of N-Chloroacetyl-D-phenylalanine are limited,
the unique properties of D-amino acids and their derivatives suggest several potential areas of
investigation for drug development professionals.

e Enzyme Inhibition: The reactive chloroacetyl group can act as an electrophile, potentially
forming covalent bonds with nucleophilic residues in the active sites of enzymes, leading to
irreversible inhibition.

» Modulation of Peptide and Protein Aggregation: D-amino acids have been shown to interfere
with the aggregation of L-amino acid-containing peptides and proteins, a process implicated
in various diseases.[6]

o Enhanced Peptide Stability: The incorporation of D-amino acids into peptides can increase
their resistance to proteolytic degradation, thereby enhancing their pharmacokinetic
properties.

Safety and Handling

N-Chloroacetyl-D-phenylalanine should be handled in a laboratory setting by trained
professionals. It is advisable to consult the Safety Data Sheet (SDS) from the supplier for
detailed information on handling, storage, and disposal. As with all chemicals, appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn.

Conclusion

N-Chloroacetyl-D-phenylalanine is a versatile and valuable research chemical with significant
potential in peptide chemistry, protein engineering, and drug discovery. Its ability to be
incorporated into peptides and proteins and to serve as a handle for chemical modification
opens up numerous possibilities for creating novel molecular tools and therapeutic candidates.
Further research into its direct biological activities is warranted to fully explore its potential in
various scientific and pharmaceutical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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